Cas no 2171968-96-8 (2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171968-96-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6046597
• PubChem ID: 165574283
• Update Time: 2025-05-21

2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid
• 2171968-96-8
• EN300-1578118
• 2-(3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C26H30N2O6/c1-33-23(25(31)27-13-17-10-16(11-17)12-24(29)30)14-28-26(32)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22-23H,10-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GPNUFGNMWDOIID-UHFFFAOYSA-N
• SMILES： OC(CC1CC(CNC(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)OC)=O)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid

Comprehensive Analysis of 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171968-96-8)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171968-96-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and a cyclobutylacetic acid backbone, plays a pivotal role in modern drug discovery and bioconjugation strategies. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, which bridge the gap between small-molecule therapeutics and peptide-based drugs.

The compound's Fmoc-protected amino moiety is particularly noteworthy, as it aligns with current trends in solid-phase peptide synthesis (SPPS), a technique widely adopted for its efficiency and scalability. With the growing demand for personalized medicine and targeted therapies, the need for high-purity building blocks like 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid has surged. This molecule's ability to facilitate the synthesis of complex peptide architectures makes it indispensable in the development of novel biologics and antibody-drug conjugates (ADCs), which are among the most searched topics in pharmaceutical research today.

From a structural perspective, the incorporation of a cyclobutyl ring in this compound introduces conformational rigidity, a feature highly sought after in drug design to enhance binding affinity and metabolic stability. This aligns with the industry's shift toward constrained peptides and macrocyclic compounds, as evidenced by the rising number of publications and patents in this domain. The methoxypropanamidomethyl linker further enhances the molecule's versatility, enabling precise modifications for structure-activity relationship (SAR) studies—a frequent search query among medicinal chemists.

The synthesis and application of CAS No. 2171968-96-8 also intersect with cutting-edge topics like click chemistry and bioorthogonal reactions, which are revolutionizing drug delivery and diagnostic imaging. Its compatibility with Fmoc-based strategies makes it a valuable tool for researchers exploring prodrug formulations or biomarker labeling, areas that dominate recent scientific discourse. Furthermore, the compound's potential in peptide stapling—a technique to stabilize helical peptides—has garnered attention in oncology and infectious disease research, addressing pressing healthcare challenges.

Quality control and analytical characterization of 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid are critical, given its role as a high-value intermediate. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, a topic frequently queried by quality assurance professionals. The compound's stability under various conditions (e.g., pH, temperature) is another area of active investigation, reflecting the broader industry emphasis on drug formulation robustness.

In conclusion, 2-(3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidomethyl}cyclobutyl)acetic acid (CAS No. 2171968-96-8) represents a convergence of innovation in peptide chemistry and therapeutic development. Its multifaceted applications—from SPPS to ADC design—position it as a cornerstone in next-generation pharmaceuticals. As the scientific community continues to explore its potential, this compound will undoubtedly remain at the forefront of discussions in drug discovery and bioconjugation technology.